2-[2-(3-Bromo-phenyl)-5-methyloxazol-4-yl]ethanol

• Molecular Formula: C12H12BrNO2
• Molecular Weight: 282.13 g/mol
• IUPAC Name: 2-[2-(3-bromophenyl)-5-methyl-1,3-oxazol-4-yl]ethanol
• InChI: InChI=1S/C12H12BrNO2/c1-8-11(5-6-15)14-12(16-8)9-3-2-4-10(13)7-9/h2-4,7,15H,5-6H2,1H3
• InChI Key: IFZLDHGXXPGFFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC(=CC=C2)Br)CCO

Description

2-[2-(3-Bromo-phenyl)-5-methyloxazol-4-yl]ethanol is a useful research compound. Its molecular formula is C12H12BrNO2 and its molecular weight is 282.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(3-bromophenyl)-5-methyl-4-oxazoleacetic acid (39.1 g, 0.13 mol) in dry THF (175 mL) was treated dropwise with borane-THF complex (227 mL of a 1.0 M solution in THF, 1.3 mol) over 2 h (reaction temperature to 35° C.). After stirring 2 h at room temperature under N2, the reaction was quenched with slow addition of methanol (60 mL) and stirred overnight at room temperature. The reaction was diluted with 1 N NaOH (50 mL) and extracted with CH2Cl2 (2×200 mL). The organic layer was washed with H2O (3×100 mL), dried (MgSO4), and the solvent removed in vacuo to give 38.7 g of crude product that was recrystallized from toluene (200 mL, wash solid with cold hexanes) to give 26.9 g (72%) of 2-(3-bromophenyl)-5-methyl-4-oxazoleethanol as a white powder.